1-[(2,6-dichlorophenyl)methyl]-3,5-dimethyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-[(2,6-dichlorophenyl)methyl]-3,5-dimethylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C13H12Cl2N2O2/c1-7-12(13(18)19)8(2)17(16-7)6-9-10(14)4-3-5-11(9)15/h3-5H,6H2,1-2H3,(H,18,19)
• InChI Key: BXIGVEDBIXQJOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC2=C(C=CC=C2Cl)Cl)C)C(=O)O
• Molecular Formula: C13H12Cl2N2O2
• Molecular Weight: 299.15 g/mol
• CAS RN: 926205-09-6

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, 2,6-Dichlorophenylhydrazine hydrochloride was used in the preparation of 1-(2,6-dichlorophenyl)-4-methyl-5-(4-methoxyphenyl)-1H-pyrazole-3-carboxylic acid, ethyl ester.

Scientific Research Applications

Structural and Spectral Studies

1-[(2,6-dichlorophenyl)methyl]-3,5-dimethyl-1H-pyrazole-4-carboxylic acid belongs to a class of compounds widely studied for their structural and spectral properties. For instance, a study by Viveka et al. (2016) focused on a biologically important derivative, 5-methyl-1-phenyl-1H-pyrazole-4-carboxylic acid, examining its structural and spectral characteristics using various analytical techniques like NMR, FT-IR spectroscopy, and X-ray diffraction. This research helps in understanding the fundamental properties of such compounds, which is essential for their application in various fields (Viveka et al., 2016).

Potential Antimicrobial and Anticancer Agents

Compounds within this chemical class have been explored for their potential antimicrobial and anticancer properties. A study by Hafez et al. (2016) synthesized novel pyrazole derivatives and evaluated them for their in vitro antimicrobial and anticancer activities. Some of these compounds exhibited higher anticancer activity than the reference drug, doxorubicin, demonstrating the therapeutic potential of these compounds (Hafez et al., 2016).

Synthesis and Applications in Organic Chemistry

The synthesis of related compounds, such as 1-aryl-1H-pyrazolecarbonitriles and their derivatives, has been documented for its significance in organic chemistry. Beck et al. (1988) described the synthesis of these compounds, highlighting their importance as chemical hybridizing agents in wheat and barley. This illustrates the role of such compounds in agricultural chemistry (Beck et al., 1988).

Green Chemistry Applications

In green chemistry, pyrazole derivatives are being explored as catalysts. Maurya and Haldar (2020) investigated the use of 3,5-dimethyl-1H-pyrazole in the homogeneous oxidation of alcohols by dimeric copper(II) complexes. This research contributes to the development of eco-friendly and efficient catalytic systems (Maurya and Haldar, 2020).

Crystallography and Solid-State Studies

The crystallographic and solid-state characteristics of pyrazole-4-carboxylic acids, including their polymorphism and proton transfer, have been a subject of study. Infantes et al. (2013) discussed the structure of these compounds based on crystallographic results and solid-state NMR, providing insights into their dynamic properties (Infantes et al., 2013).